Cas no 1291832-92-2 ([methyl(3-methylphenyl)carbamoyl]methyl 5-bromopyridine-3-carboxylate)

• Product Name: [methyl(3-methylphenyl)carbamoyl]methyl 5-bromopyridine-3-carboxylate
• CAS No: 1291832-92-2
• MF: C₁₆H₁₅BrN₂O₃
• MW: 363.205903291702
• CID: 5323052
• Update Time: 2025-07-14

[methyl(3-methylphenyl)carbamoyl]methyl 5-bromopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-[methyl(3-methylphenyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate
• [methyl(3-methylphenyl)carbamoyl]methyl 5-bromopyridine-3-carboxylate

• Inchi： 1S/C16H15BrN2O3/c1-11-4-3-5-14(6-11)19(2)15(20)10-22-16(21)12-7-13(17)9-18-8-12/h3-9H,10H2,1-2H3
• InChI Key： QOXNQECVRBJPQE-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C=C1C(OCC(N(C)C1=CC=CC(C)=C1)=O)=O

Additional information on [methyl(3-methylphenyl)carbamoyl]methyl 5-bromopyridine-3-carboxylate

[Methyl(3-Methylphenyl)Carbamoyl]Methyl 5-Bromopyridine-3-Carboxylate: A Comprehensive Overview

[Methyl(3-Methylphenyl)Carbamoyl]Methyl 5-Bromopyridine-3-Carboxylate, identified by the CAS number 1291832-92-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent scientific research due to its versatile properties and promising applications in drug development and material science.

The compound's structure comprises a methyl group attached to a 5-bromopyridine ring, which is further connected to a carboxylate moiety. The presence of the methyl group and the bromine atom introduces distinct electronic and steric effects, making this compound highly reactive under specific conditions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of new antibiotics and anticancer agents.

One of the most notable advancements involving this compound is its application in asymmetric synthesis. Researchers have utilized its chiral properties to develop enantioselective reactions, which are crucial in the production of optically active compounds. This has opened new avenues for the synthesis of complex natural products and pharmaceuticals with high enantiomeric excess.

In addition to its role in organic synthesis, this compound has shown potential in materials science. Its ability to form stable coordination complexes with metal ions has been explored for applications in catalysis and sensor technology. Recent findings suggest that it can serve as a ligand in metal-organic frameworks (MOFs), enhancing their stability and functionality for gas storage and separation.

The synthesis of [Methyl(3-Methylphenyl)Carbamoyl]Methyl 5-Bromopyridine-3-Carboxylate involves a multi-step process that combines nucleophilic substitution, condensation, and oxidation reactions. The optimization of these steps has been a focal point of recent research, with scientists aiming to improve yield and purity while reducing environmental impact.

Moreover, this compound has been studied for its biological activity. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. This suggests potential applications in the development of drugs for Alzheimer's disease and other related conditions.

Despite its promising applications, the handling and storage of this compound require careful consideration due to its sensitivity to light and moisture. Researchers have developed novel encapsulation techniques to enhance its stability during transportation and storage, ensuring its reliability as a reagent in various industrial processes.

In conclusion, [Methyl(3-Methylphenyl)Carbamoyl]Methyl 5-Bromopyridine-3-Carboxylate stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthesis and application techniques, position it as a key player in future scientific innovations.